Cas no 283168-85-4 (4(3H)-Pyrimidinone,3-acetyl-2-(methylthio)-)

4(3H)-Pyrimidinone,3-acetyl-2-(methylthio)- structure
283168-85-4 structure
Product Name:4(3H)-Pyrimidinone,3-acetyl-2-(methylthio)-
CAS No:283168-85-4
MF:C7H8N2O2S
MW:184.215620040894
CID:248413
PubChem ID:45119505
Update Time:2025-04-19

4(3H)-Pyrimidinone,3-acetyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,3-acetyl-2-(methylthio)-
    • 3-acetyl-2-(methylthio)pyrimidin-4(3H)-one
    • 283168-85-4
    • Inchi: 1S/C7H8N2O2S/c1-5(10)9-6(11)3-4-8-7(9)12-2/h3-4H,1-2H3
    • InChI Key: QBUSCQHHKDUVBB-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=CC(N1C(C)=O)=O

Computed Properties

  • Exact Mass: 184.03064868g/mol
  • Monoisotopic Mass: 184.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 75Ų
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